Cas no 895853-32-4 (4-Chloro-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-2-nitrobenzamide)

• Product Name: 4-Chloro-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-2-nitrobenzamide
• CAS No: 895853-32-4
• MF: C₂₂H₁₄Cl₃N₃O₃
• MW: 474.723862171173
• MDL: MFCD06152123
• CID: 5226600
• Update Time: 2025-05-19

4-Chloro-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-2-nitrobenzamide
• Benzamide, 4-chloro-N-[5-chloro-4-[(4-chlorophenyl)cyanomethyl]-2-methylphenyl]-2-nitro-

• MDL： MFCD06152123
• Inchi： 1S/C22H14Cl3N3O3/c1-12-8-17(18(11-26)13-2-4-14(23)5-3-13)19(25)10-20(12)27-22(29)16-7-6-15(24)9-21(16)28(30)31/h2-10,18H,1H3,(H,27,29)
• InChI Key： USMDBKMHVNOYJU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=C(C(C2=CC=C(Cl)C=C2)C#N)C=C1C)(=O)C1=CC=C(Cl)C=C1[N+]([O-])=O

Additional information on 4-Chloro-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-2-nitrobenzamide

Introduction to Compound CAS No. 895853-32-4: 4-Chloro-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-2-nitrobenzamide

The compound with CAS No. 895853-32-4, named 4-Chloro-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-2-nitrobenzamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, agrochemicals, and advanced materials.

Chemical Structure and Properties

The molecule consists of a benzamide core with multiple substituents, including chlorine atoms, a cyano group, and a nitro group. The presence of these functional groups imparts the compound with distinct electronic and steric properties, making it highly versatile for various chemical reactions and applications. Recent studies have highlighted the importance of such multifunctional molecules in enhancing the bioavailability and efficacy of pharmaceutical compounds.

Synthesis and Characterization

The synthesis of 4-Chloro-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-2-nitrobenzamide involves a series of carefully designed organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Researchers have optimized the synthesis pathways to achieve high yields and purity levels, which are critical for its application in sensitive chemical systems.

Applications in Drug Design

Recent advancements in medicinal chemistry have underscored the role of such compounds in drug discovery programs. The chlorine atoms in the structure contribute to hydrophobic interactions, while the nitro group enhances electron-withdrawing effects, making the compound an ideal candidate for targeting specific biological pathways. For instance, studies have shown that this compound exhibits potential anti-inflammatory and anti-cancer properties, making it a promising lead molecule for further development.

Role in Materials Science

Beyond pharmacology, this compound has found applications in materials science due to its ability to form stable crystalline structures. The cyano group plays a crucial role in intermolecular interactions, enabling the formation of ordered assemblies that are essential for advanced materials like organic semiconductors and sensors.

Environmental Considerations

In line with growing concerns over environmental sustainability, researchers have evaluated the ecological footprint of this compound. Studies indicate that it has low toxicity towards aquatic organisms under standard conditions, which aligns with current green chemistry principles.

Future Directions

The exploration of 4-Chloro-N-[5-chloro-4-[(4-chlorophenyl)(cyano)methyl]-2-methylphenyl]-2-nitrobenzamide continues to be a focal point in chemical research. Future studies aim to uncover its potential in novel areas such as energy storage materials and bio-inspired catalysts.